6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine
Overview
Description
6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine, also known as EPBT, is an organic compound that has been widely studied in recent years due to its potential applications in the field of synthetic chemistry. EPBT has been used as a starting material in the synthesis of various organic compounds, such as drugs, dyes, and pigments. In addition, EPBT has been used in various scientific research applications, such as in the study of biochemical and physiological effects.
Scientific Research Applications
6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine has been used in various scientific research applications, such as in the study of biochemical and physiological effects. 6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine has been used to study the effects of oxidative stress on cells, as well as the effects of various drugs on the body. In addition, 6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine has been used to study the effects of various hormones and neurotransmitters on the body. 6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine has also been used to study the effects of various environmental pollutants on the body.
Mechanism of Action
The mechanism of action of 6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine is not fully understood. However, it is believed that 6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine acts as an antioxidant, scavenging free radicals and preventing oxidative damage to cells. In addition, 6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine is believed to act as an anti-inflammatory agent, reducing inflammation in the body. 6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine is also believed to act as an anti-cancer agent, inhibiting the growth of cancer cells.
Biochemical and Physiological Effects
6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine has been found to have various biochemical and physiological effects. 6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine has been found to reduce oxidative stress in cells, as well as reduce inflammation in the body. In addition, 6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine has been found to inhibit the growth of cancer cells and reduce the risk of developing certain types of cancer. 6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine has also been found to reduce the risk of developing cardiovascular disease, as well as reduce the risk of developing certain types of neurological diseases.
Advantages and Limitations for Lab Experiments
The use of 6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine in lab experiments has several advantages. 6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine is relatively inexpensive, readily available, and easy to synthesize. In addition, 6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine is relatively stable and can be stored for long periods of time without degradation. The use of 6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine in lab experiments also has some limitations. 6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine is not soluble in water, so it must be dissolved in a suitable solvent before use. In addition, 6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine is not very soluble in organic solvents, so it must be used in small amounts.
Future Directions
There are several potential future directions for the use of 6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine. 6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine could be used to study the effects of various drugs on the body, as well as the effects of environmental pollutants on the body. In addition, 6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine could be used to study the effects of various hormones and neurotransmitters on the body. 6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine could also be used to study the effects of oxidative stress on cells, as well as the effects of various drugs on the body. 6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine could also be used to develop new drugs, dyes, and pigments. Finally, 6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine could be used to develop new methods of synthesizing organic compounds.
properties
IUPAC Name |
6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3S/c1-2-11-5-6-13-14(8-11)19-15(18-13)17-10-12-4-3-7-16-9-12/h3-9H,2,10H2,1H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DHNQZUAVJZIJDY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)N=C(S2)NCC3=CN=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-ethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Chloro-4-[(3,3-difluoropyrrolidin-1-yl)methyl]pyridine](/img/structure/B1415630.png)
